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Compound of Interest

Compound Name: Chroman 1

Cat. No.: B606663

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chroman 1 is a highly potent and selective inhibitor of Rho-associated coiled-coil kinase
(ROCK).[1][2] Its exceptional potency, particularly against ROCK2, and high selectivity over
other kinases make it a valuable tool in cellular research and drug discovery.[1] This document
provides detailed application notes and protocols for the use of Chroman 1 in high-throughput
screening (HTS), with a primary focus on cell viability and cytoprotection assays.

Chroman 1 has demonstrated significant utility in promoting the survival of human pluripotent
stem cells (hPSCs) during stressful manipulations such as single-cell dissociation and
cryopreservation.[2] It is a key component of the CEPT cocktail, a combination of small
molecules designed to enhance cell viability and genomic stability in culture.[3][4] The superior
performance of Chroman 1 compared to the commonly used ROCK inhibitor Y-27632, in terms
of both potency and specificity, makes it an ideal candidate for HTS campaigns aimed at
identifying novel cytoprotective agents or investigating pathways regulated by ROCK signaling.

[1][2]

Data Presentation
Table 1: In Vitro Inhibitory Activity of Chroman 1
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Target ICs0 (pM)
ROCK1 52[1]
ROCK2 1[1]

[able 2: Selectivity of Chroman 1 Against Other Kinases

Fold Selectivity (vs.

Kinase ICs0 (M) ROCK2)
MRCK 150[1] >150,000
PKA >20,000[1] >20,000,000
AKT1 >20,000[1] >20,000,000

Table 3: Comparison of Chroman 1 and Y-27632 in hPSC
Survival

Relative Improvement in

Compound Effective Concentration .

hPSC Survival
Chroman 1 50 nM[2] ~25% greater than Y-27632[2]
Y-27632 10 pM[2]

Signaling Pathways and Experimental Workflows

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://captivatebio.com/store/chroman-1-small-molecule.html
https://captivatebio.com/store/chroman-1-small-molecule.html
https://www.benchchem.com/product/b606663?utm_src=pdf-body
https://captivatebio.com/store/chroman-1-small-molecule.html
https://captivatebio.com/store/chroman-1-small-molecule.html
https://captivatebio.com/store/chroman-1-small-molecule.html
https://www.benchchem.com/product/b606663?utm_src=pdf-body
https://captivatebio.com/chroman-1-superior-rock-inhibition-for-cryopreservation/
https://captivatebio.com/chroman-1-superior-rock-inhibition-for-cryopreservation/
https://captivatebio.com/chroman-1-superior-rock-inhibition-for-cryopreservation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cellular Stress

Single-cell Dissociation Cryopreservation

ROCK Signaling Pathvay

o | DD

ROCK

'

Myosin Light Chain

'

Actomyosin Contraction

Apoptosis

Click to download full resolution via product page

Caption: ROCK Signaling Pathway Inhibition by Chroman 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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